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Compound of Interest

Compound Name: Latamoxef sodium

Cat. No.: B1677418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Latamoxef sodium, also known as Moxalactam sodium, is a synthetic oxa-β-lactam antibiotic

with the CAS number 64953-12-4.[1][2][3] Structurally related to cephalosporins, it exhibits a

broad spectrum of antibacterial activity against both Gram-positive and Gram-negative aerobic

and anaerobic bacteria.[1][4] Notably, Latamoxef possesses stability against many β-lactamase

enzymes, which are a common cause of bacterial resistance to β-lactam antibiotics.[1][5] This

technical guide provides an in-depth overview of the research applications of Latamoxef
sodium, focusing on its mechanism of action, pharmacokinetic properties, and key

experimental findings. Although it is no longer available in some countries, including the United

States, it is still utilized in others and remains a valuable tool for in vitro and in vivo research in

antibacterial drug discovery.[6][7]

Physicochemical Properties
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Property Value

CAS Number 64953-12-4[1][2]

Molecular Formula C20H18N6Na2O9S[2][8]

Molecular Weight 564.44 g/mol [2]

Synonyms
Moxalactam sodium, Lamoxactam sodium, LY-

127935 sodium[1]

Solubility Water[2][8]

Mechanism of Action
Latamoxef sodium exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell

wall.[2][5] The primary target of Latamoxef is a group of enzymes known as penicillin-binding

proteins (PBPs).[5][7][9] By acylating these essential enzymes, Latamoxef blocks the final

transpeptidation step in peptidoglycan synthesis, a critical component of the bacterial cell wall.

[5][9] This disruption of cell wall integrity leads to cell lysis and ultimately, bacterial death.[2][5]

The 7-alpha-methoxy substituent in its structure provides resistance to hydrolysis by many β-

lactamases.[5]
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Mechanism of Action of Latamoxef Sodium
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Workflow for Mouse Intraperitoneal Infection Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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